2-[2-(2-Chlorophenoxy)ethylamino]ethanol;oxalic acid

• IUPAC Name: 2-[2-(2-chlorophenoxy)ethylamino]ethanol;oxalic acid
• InChI: InChI=1S/C10H14ClNO2.C2H2O4/c11-9-3-1-2-4-10(9)14-8-6-12-5-7-13;3-1(4)2(5)6/h1-4,12-13H,5-8H2;(H,3,4)(H,5,6)
• InChI Key: LRZNRVILOOQLCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCNCCO)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C12H16ClNO6
• Molecular Weight: 305.71 g/mol

Description

2-[2-(2-Chlorophenoxy)ethylamino]ethanol;oxalic acid is a chemical compound that combines the properties of 2-[2-(2-Chlorophenoxy)ethylamino]ethanol and oxalic acid. This compound is known for its applications in various scientific fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2-Chlorophenoxy)ethylamino]ethanol typically involves the reaction of 2-chlorophenol with ethylene oxide to form 2-(2-chlorophenoxy)ethanol. This intermediate is then reacted with ethylene diamine to produce 2-[2-(2-Chlorophenoxy)ethylamino]ethanol. The reaction conditions usually involve controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2-[2-(2-Chlorophenoxy)ethylamino]ethanol may involve large-scale reactors and continuous flow processes to optimize efficiency and output. The use of automated systems and advanced monitoring techniques ensures consistent quality and adherence to safety standards.

Chemical Reactions Analysis

Types of Reactions

2-[2-(2-Chlorophenoxy)ethylamino]ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert it into simpler amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium hydroxide. Reaction conditions vary depending on the desired product but often involve controlled temperatures and pH levels.

Major Products Formed

The major products formed from these reactions include various derivatives of 2-[2-(2-Chlorophenoxy)ethylamino]ethanol, such as aldehydes, ketones, and substituted amines. These products have diverse applications in different scientific fields.

Scientific Research Applications

2-[2-(2-Chlorophenoxy)ethylamino]ethanol;oxalic acid has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.

Biology: The compound is studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for pharmaceutical agents.

Industry: The compound is utilized in the manufacture of various industrial products, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[2-(2-Chlorophenoxy)ethylamino]ethanol involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-Chlorophenoxy)ethanol
• 2-(4-Chlorophenoxy)ethanol
• 2-(2,4-Dichlorophenoxy)ethanol

Uniqueness

2-[2-(2-Chlorophenoxy)ethylamino]ethanol;oxalic acid is unique due to its specific chemical structure, which imparts distinct properties and reactivity. Compared to similar compounds, it may exhibit different biological activities, making it valuable for specific research and industrial applications.